Cas no 1807108-92-4 (4-Bromo-3-methyl-5-nitrobenzenesulfonyl chloride)

• Product Name: 4-Bromo-3-methyl-5-nitrobenzenesulfonyl chloride
• CAS No: 1807108-92-4
• MF: C₇H₅BrClNO₄S
• MW: 314.540899038315
• CID: 5006509
• Update Time: 2025-05-20

4-Bromo-3-methyl-5-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methyl-5-nitrobenzenesulfonyl chloride

• Inchi： 1S/C7H5BrClNO4S/c1-4-2-5(15(9,13)14)3-6(7(4)8)10(11)12/h2-3H,1H3
• InChI Key： VQKQLLVRZRWGLH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C)S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 349
• XLogP3: 2.8
• Topological Polar Surface Area: 88.3

Additional information on 4-Bromo-3-methyl-5-nitrobenzenesulfonyl chloride

Comprehensive Overview of 4-Bromo-3-methyl-5-nitrobenzenesulfonyl chloride (CAS No. 1807108-92-4): Properties, Applications, and Market Insights

4-Bromo-3-methyl-5-nitrobenzenesulfonyl chloride (CAS No. 1807108-92-4) is a specialized sulfonyl chloride derivative with significant relevance in organic synthesis and pharmaceutical research. This compound, characterized by its bromo, methyl, and nitro functional groups, serves as a versatile intermediate for constructing complex molecular architectures. Its unique structural features make it invaluable in the development of high-performance materials and bioactive compounds.

The growing demand for 4-Bromo-3-methyl-5-nitrobenzenesulfonyl chloride is driven by its applications in peptide coupling reactions, polymer chemistry, and agrochemical synthesis. Researchers frequently search for "sulfonyl chloride reactivity" or "nitrobenzene derivatives in drug discovery," highlighting its importance in modern chemistry. This compound’s electron-withdrawing groups enhance its reactivity, making it a preferred choice for nucleophilic substitution reactions.

From a market perspective, 4-Bromo-3-methyl-5-nitrobenzenesulfonyl chloride is gaining traction due to its role in green chemistry initiatives. With increasing interest in "sustainable chemical synthesis," this compound’s efficiency in catalytic processes aligns with industry trends. Its compatibility with flow chemistry systems further boosts its appeal for high-throughput production.

Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify the purity of 4-Bromo-3-methyl-5-nitrobenzenesulfonyl chloride. Laboratories often inquire about "handling sulfonyl chlorides safely" or "storage conditions for nitroaromatics," underscoring the need for precise technical guidance. Proper storage in anhydrous environments and light-sensitive containers is critical to maintain stability.

Innovations in catalysis and material science continue to expand the utility of 4-Bromo-3-methyl-5-nitrobenzenesulfonyl chloride. For instance, its incorporation into conductive polymers and photoresist materials addresses emerging needs in electronics manufacturing. Searches for "advanced sulfonation reagents" or "nitrobenzene-based photoactive compounds" reflect these cutting-edge applications.

In summary, 4-Bromo-3-methyl-5-nitrobenzenesulfonyl chloride (CAS No. 1807108-92-4) is a pivotal building block in synthetic chemistry, bridging gaps between academic research and industrial innovation. Its adaptability to green synthesis protocols and high-value applications positions it as a compound of enduring significance.